(4-bromophenyl)[2-(4-chlorophenyl)cyclopropyl]methanone O-(2-chloro-6-fluorobenzyl)oxime

• IUPAC Name: (Z)-1-(4-bromophenyl)-N-[(2-chloro-6-fluorophenyl)methoxy]-1-[2-(4-chlorophenyl)cyclopropyl]methanimine
• InChI: InChI=1S/C23H17BrCl2FNO/c24-16-8-4-15(5-9-16)23(19-12-18(19)14-6-10-17(25)11-7-14)28-29-13-20-21(26)2-1-3-22(20)27/h1-11,18-19H,12-13H2/b28-23+
• InChI Key: PFLJUXYOITWYHT-WEMUOSSPSA-N
• Canonical SMILES: C1C(C1C(=NOCC2=C(C=CC=C2Cl)F)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1C(C1/C(=N/OCC2=C(C=CC=C2Cl)F)/C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17BrCl2FNO
• Molecular Weight: 493.2 g/mol

Description

“(4-bromophenyl)[2-(4-chlorophenyl)cyclopropyl]methanone O-(2-chloro-6-fluorobenzyl)oxime” is a chemical compound. It is an oxime derivative, a class of compounds that play a significant role in the development of pharmaceuticals and pesticides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a predicted boiling point of 549.6±60.0 °C.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Improvements: One study focused on improving the synthesis of a structurally similar compound, demonstrating the potential for optimizing chemical production processes for such complex molecules (Gao Xue-yan, 2011).

Biological Activities and Applications

• Antioxidant Properties: Research on derivatives of bromophenyl compounds has shown effective antioxidant power, indicating their potential utility in combating oxidative stress-related disorders (Yasin Çetinkaya et al., 2012).
• Carbonic Anhydrase Inhibitory Properties: Certain bromophenol derivatives, including cyclopropylmethanones, have been found to inhibit carbonic anhydrase, which is a therapeutic target for conditions like glaucoma and epilepsy (H. T. Balaydın et al., 2012).

Environmental and Material Science Applications

• Degradation Products in Environmental Contexts: A study on the degradation products of benzophenone-3 in chlorinated seawater pools highlights the environmental impact and transformation of similar chemical compounds under specific conditions (Tarek Manasfi et al., 2015).

Advanced Synthesis Techniques

• Innovative Synthesis Methods: Research has been conducted on the efficient synthesis of aryloxyphenyl cyclopropyl methanones, presenting a new class of anti-mycobacterial agents, showcasing the chemical's potential in medicinal chemistry (N. Dwivedi et al., 2005).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available resources. Oxime derivatives like this compound are often used in the development of pharmaceuticals and pesticides, suggesting they may interact with biological systems in specific ways.